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Compound of Interest

Compound Name:
3-Amino-3-(4-

methoxyphenyl)propanoic acid

Cat. No.: B1269069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Amino-3-(4-methoxyphenyl)propanoic acid is a non-proteinogenic β-amino acid. Unlike its

α-amino acid counterparts, the amino group is positioned on the β-carbon of the propanoic acid

backbone. This structural feature imparts unique conformational properties, making it a

valuable building block in medicinal chemistry and drug development. Its incorporation into

peptides can lead to peptidomimetics with enhanced stability against enzymatic degradation

and the ability to form novel secondary structures. This guide provides a comprehensive

overview of its chemical identity, synthesis, physicochemical properties, and applications.

Chemical Identity
IUPAC Name: 3-Amino-3-(4-methoxyphenyl)propanoic acid

CAS Number: 5678-45-5[1]

Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical and predicted spectroscopic data for

3-Amino-3-(4-methoxyphenyl)propanoic acid.
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Property Value Reference

Molecular Formula C₁₀H₁₃NO₃ [2]

Molecular Weight 195.22 g/mol

Appearance
White to Almost white

powder/crystal
[1]

Melting Point 230°C (decomposition)

Boiling Point 331.88°C (rough estimate)

Density 1.1926 g/cm³ (rough estimate)

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and acetone.

Predicted XlogP -1.4 [2]

Monoisotopic Mass 195.08954 Da [2]

Spectroscopic Data Interpretation:
While specific spectra for the title compound are not readily available in public databases,

characteristic spectral features can be predicted based on its structure:

¹H NMR: Expected signals would include aromatic protons on the methoxyphenyl ring

(typically in the δ 6.8-7.3 ppm range), a methoxy group singlet (around δ 3.8 ppm), a

methine proton (CH-N) adjacent to the aromatic ring, and methylene protons (CH₂) of the

propanoic acid backbone.

¹³C NMR: Aromatic carbons, the methoxy carbon, the carbonyl carbon of the carboxylic acid,

and the aliphatic carbons of the propanoic acid backbone would show characteristic shifts.

IR Spectroscopy: Key vibrational bands would be expected for the O-H stretch of the

carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretch of the carbonyl group (~1700-

1725 cm⁻¹), N-H stretching of the amino group (~3300-3500 cm⁻¹), and C-O stretching of the

methoxy group.
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Mass Spectrometry: The molecular ion peak [M]⁺ would be observed at m/z 195. Common

fragmentation patterns would involve the loss of the carboxyl group, the amino group, and

fragmentation of the propanoic acid chain.

Synthesis and Experimental Protocols
The synthesis of racemic 3-Amino-3-(4-methoxyphenyl)propanoic acid can be achieved

through a one-pot reaction involving the corresponding aldehyde, malonic acid, and a source of

ammonia.

Experimental Protocol: Synthesis of Racemic 3-Amino-
3-(4-methoxyphenyl)propanoic acid
This protocol is adapted from a general procedure for the synthesis of 3-amino-3-arylpropanoic

acids.

Materials:

p-Methoxybenzaldehyde (anisaldehyde)

Malonic acid

Ammonium acetate

Ethanol

Procedure:

A suspension of p-methoxybenzaldehyde (60.0 mmol), malonic acid (equivalent to

aldehyde), and ammonium acetate (1.3 equivalents) in ethanol is prepared in a round-bottom

flask.

The reaction mixture is heated under reflux for 8 hours.

During the reaction, a white precipitate may form.

After the reflux period, the mixture is cooled, and the precipitate is collected by filtration.
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The collected solid is washed with cold ethanol.

The product is dried under reduced pressure to yield the crude 3-Amino-3-(4-
methoxyphenyl)propanoic acid as a colorless solid.

Note: The crude product can be used directly for subsequent reactions, such as N-protection,

or purified further by recrystallization.

Synthesis Workflow Diagram
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Synthesis of 3-Amino-3-(4-methoxyphenyl)propanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1269069?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/SpectrumEN_1929-29-9_1HNMR.htm
https://pubchemlite.lcsb.uni.lu/e/compound/585889
https://pubchemlite.lcsb.uni.lu/e/compound/585889
https://www.benchchem.com/product/b1269069#3-amino-3-4-methoxyphenyl-propanoic-acid-iupac-name-and-cas-number
https://www.benchchem.com/product/b1269069#3-amino-3-4-methoxyphenyl-propanoic-acid-iupac-name-and-cas-number
https://www.benchchem.com/product/b1269069#3-amino-3-4-methoxyphenyl-propanoic-acid-iupac-name-and-cas-number
https://www.benchchem.com/product/b1269069#3-amino-3-4-methoxyphenyl-propanoic-acid-iupac-name-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

